Cas no 16228-99-2 (4-Methoxythieno[3,2-d]pyrimidine)

• Product Name: 4-Methoxythieno[3,2-d]pyrimidine
• CAS No: 16228-99-2
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 2194452
• PubChem ID: 18618214
• Update Time: 2024-03-01

4-Methoxythieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxythieno[3,2-d]pyrimidine
• Thieno[3,2-d]pyrimidine, 4-methoxy-
• HP23160

• Inchi： 1S/C7H6N2OS/c1-10-7-6-5(2-3-11-6)8-4-9-7/h2-4H,1H3
• InChI Key： YDKUAOWCMDNAEX-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(=NC=N2)OC

Computed Properties

• Exact Mass: 166.02008399g/mol
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines